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CAS No.: 1428118-38-0

Cat. No.: S005386

Get Quote

What is Atorvastatin Impurity E?

The searched literature identifies Atorvastatin Impurity E as a major degradation product of atorvastatin. It is

chemically defined as the lactone form of atorvastatin, which is formed through a process of intramolecular

esterification or cyclization [1].

How to Analyze the Impurity

A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is available for

the accurate detection and quantification of atorvastatin and its impurities, including Impurity E. The key

parameters of this analytical method are summarized below [1].

Method
Parameter

Description

Technique Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Purpose Accurate quantification of atorvastatin and its impurities

Key Feature Stability-indicating: can differentiate the main product from its degradation

products
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Method
Parameter

Description

Validation Method validated for precision, accuracy, and specificity

Proposed Experimental Pathway

To obtain the comparative activity data you require, the following experimental workflow, synthesizing

information from the search results, is recommended.

Key Assays for Activity Comparison

Start: Obtain Atorvastatin
and Impurity E

Step 1: Confirm Identity & Purity
(RP-HPLC Method  [1])

Step 2: In Vitro Biological Assays

Step 3: In Vivo Animal Studies HMG-CoA Reductase
Inhibition  [2]

Cell Proliferation & Apoptosis
(e.g., in leukemic cell lines  [3])

Gene Expression Analysis
(e.g., endothelial cells  [4])

Step 4: Data Analysis & Comparison

Outcome: Comparative Activity Profile
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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